5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride
Description
5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride, also known as 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride, is a useful research compound. Its molecular formula is C44H38Cl4N8 and its molecular weight is 820.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy (PDT)
This compound is used in Photodynamic Therapy , a treatment that uses photosensitizing agents, alongside light to produce a form of oxygen that kills nearby cells . By absorbing light and transferring the energy to oxygen molecules, it creates reactive oxygen species that can destroy cancer cells, bacteria, and other pathogens.
Solar Energy Conversion
Metalloporphyrins, such as this compound, are studied for their potential in solar energy conversion systems . They can act as light-harvesting centers due to their strong absorption in the visible spectrum and their ability to transfer electrons efficiently.
Material Science
Due to its thermal stability and electronic properties, this compound is being investigated for its application in creating nanostructured materials . These materials have potential uses in electronics, photonics, and as components in high-performance devices .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride can be achieved through the reaction of 1-methylpyridin-2-amine and 5,10,15,20-tetrakis(4-carboxyphenyl)porphyrin followed by chlorination with thionyl chloride.", "Starting Materials": [ "1-methylpyridin-2-amine", "5,10,15,20-tetrakis(4-carboxyphenyl)porphyrin", "thionyl chloride" ], "Reaction": [ "Dissolve 1-methylpyridin-2-amine in a solvent such as ethanol", "Add 5,10,15,20-tetrakis(4-carboxyphenyl)porphyrin to the solution and stir for several hours at room temperature", "Heat the reaction mixture to reflux for several hours", "Allow the mixture to cool to room temperature", "Add thionyl chloride dropwise to the reaction mixture while stirring", "Heat the mixture to reflux for several hours", "Allow the mixture to cool to room temperature and filter off any precipitated solids", "Wash the solids with a suitable solvent such as diethyl ether", "Dry the product under vacuum to obtain 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride as a purple solid" ] } | |
CAS RN |
129051-18-9 |
Product Name |
5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride |
Molecular Formula |
C44H38Cl4N8 |
Molecular Weight |
820.6 g/mol |
IUPAC Name |
5,10,15,20-tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride |
InChI |
InChI=1S/C44H37N8.4ClH/c1-49-25-9-5-13-37(49)41-29-17-19-31(45-29)42(38-14-6-10-26-50(38)2)33-21-23-35(47-33)44(40-16-8-12-28-52(40)4)36-24-22-34(48-36)43(32-20-18-30(41)46-32)39-15-7-11-27-51(39)3;;;;/h5-28H,1-4H3,(H,45,46,47,48);4*1H/q+3;;;;/p-3 |
InChI Key |
OSIOZWNIFANUES-UHFFFAOYSA-K |
SMILES |
C[N+]1=CC=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=CC=[N+]7C)C8=CC=CC=[N+]8C)C9=CC=CC=[N+]9C)N3.[Cl-].[Cl-].[Cl-].[Cl-] |
Canonical SMILES |
C[N+]1=CC=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=CC=[N+]7C)C8=CC=CC=[N+]8C)C9=CC=CC=[N+]9C)N3.[Cl-].[Cl-].[Cl-].[Cl-] |
Purity |
95% |
synonyms |
meso-Tetra (N-methyl-2-pyridyl) porphine tetrachloride |
Origin of Product |
United States |
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